![molecular formula C14H17N3O4S B2874117 (2E)-N-butyl-2-cyano-2-({[(4-methylphenyl)sulfonyl]oxy}imino)ethanamide CAS No. 1092285-50-1](/img/structure/B2874117.png)
(2E)-N-butyl-2-cyano-2-({[(4-methylphenyl)sulfonyl]oxy}imino)ethanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-N-butyl-2-cyano-2-({[(4-methylphenyl)sulfonyl]oxy}imino)ethanamide, also known as Boc-ON, is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 383.5 g/mol. Boc-ON is a versatile compound that has a wide range of applications in various fields of research.
Scientific Research Applications
Anticancer Research
Sulfonyl groups are a part of many anticancer agents. Mafosfamide, a cyclophosphamide analog with a sulfonyl group, has been investigated for its anticancer properties. It has shown good tolerability and efficacy in clinical trials, especially in cases of neoplastic meningitis due to leukemia, lymphoma, and solid tumors (Mazur et al., 2012).
Neuroprotection in Stroke
Glibenclamide, a sulfonylurea, has shown potential in reducing brain swelling and improving neurological functions in stroke models. It targets the Sur1-Trpm4 channel, implicated in cytotoxic edema and necrotic cell death, suggesting a novel approach for stroke treatment (Simard et al., 2014).
Antioxidant Properties
Sulforaphane, with a sulfonyl group, is noted for its antioxidant, anticancer, anti-inflammatory, and neuroprotective properties. Found in cruciferous vegetables, it has been studied for its potential against various cancers and chronic diseases (Kim & Park, 2016).
Antidiabetic Effects
Sulfonylurea drugs, such as glibenclamide, have been used extensively for type 2 diabetes treatment. These drugs stimulate insulin release from pancreatic β-cells by inhibiting K_ATP channels. Recent studies have also explored their anti-inflammatory effects, which may provide additional therapeutic benefits (Zhang et al., 2017).
Environmental Impact and Safety
Sulfonyl-containing compounds, such as sulfonamides, have environmental persistence that poses challenges. Their widespread use in pharmaceuticals and agriculture leads to environmental exposure, with potential effects on microbial populations and human health. Understanding their fate and impact is crucial for assessing risks and developing safer compounds (Baran et al., 2011).
properties
IUPAC Name |
[(E)-[2-(butylamino)-1-cyano-2-oxoethylidene]amino] 4-methylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4S/c1-3-4-9-16-14(18)13(10-15)17-21-22(19,20)12-7-5-11(2)6-8-12/h5-8H,3-4,9H2,1-2H3,(H,16,18)/b17-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRYNHDMEXRGRJN-GHRIWEEISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=NOS(=O)(=O)C1=CC=C(C=C1)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=N/OS(=O)(=O)C1=CC=C(C=C1)C)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-N-butyl-2-cyano-2-({[(4-methylphenyl)sulfonyl]oxy}imino)ethanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.